4-[(isobutylamino)methyl]benzoic acid hydrochloride

• IUPAC Name: 4-[(2-methylpropylamino)methyl]benzoic acid;hydrochloride
• InChI: InChI=1S/C12H17NO2.ClH/c1-9(2)7-13-8-10-3-5-11(6-4-10)12(14)15;/h3-6,9,13H,7-8H2,1-2H3,(H,14,15);1H
• InChI Key: FEHFUBDVNJHDKZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNCC1=CC=C(C=C1)C(=O)O.Cl
• Molecular Formula: C12H18ClNO2
• Molecular Weight: 243.73 g/mol

Description

4-[(isobutylamino)methyl]benzoic acid hydrochloride, also known as ibuprofen hydrochloride, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used for its analgesic, antipyretic, and anti-inflammatory properties. It is a white crystalline powder that is soluble in water and ethanol.

Mechanism of Action

Ibuprofen hydrochloride works by inhibiting the activity of COX enzymes, which are responsible for the production of prostaglandins. Prostaglandins are involved in the inflammation process and cause pain and fever. By inhibiting COX enzymes, 4-[(isobutylamino)methyl]benzoic acid hydrochloride hydrochloride reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects:
Ibuprofen hydrochloride has been shown to have various biochemical and physiological effects. It has been found to reduce the production of cytokines, which are involved in the inflammatory response. The drug has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and immunity. Ibuprofen hydrochloride has also been found to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

Ibuprofen hydrochloride has several advantages for lab experiments. It is readily available and relatively inexpensive. The drug is also stable under normal laboratory conditions. However, 4-[(isobutylamino)methyl]benzoic acid hydrochloride hydrochloride has some limitations. It has a relatively short half-life, and its effects may wear off quickly. The drug may also have off-target effects, which may complicate the interpretation of experimental results.

Future Directions

For research on 4-[(isobutylamino)methyl]benzoic acid hydrochloride hydrochloride include the development of new formulations, investigation of other signaling pathways, and the development of new analogs with improved efficacy and reduced side effects.

Scientific Research Applications

Ibuprofen hydrochloride has been extensively studied for its therapeutic effects in various diseases such as arthritis, fever, and pain. It is also used in the treatment of dysmenorrhea, migraine, and postoperative pain. The drug is known to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that cause inflammation, pain, and fever.